Cas no 2168364-63-2 (2,5,10-trioxa-14-azadispiro3.2.5^{7}.2^{4}tetradecane)

• Product Name: 2,5,10-trioxa-14-azadispiro3.2.5^{7}.2^{4}tetradecane
• CAS No: 2168364-63-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5858463
• PubChem ID: 165492987
• Update Time: 2025-07-17

2,5,10-trioxa-14-azadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 2,5,10-trioxa-14-azadispiro3.2.5^{7}.2^{4}tetradecane
• 2,5,10-trioxa-14-azadispiro[3.2.5^{7}.2^{4}]tetradecane
• 2168364-63-2
• EN300-1278988

• Inchi： 1S/C10H17NO3/c1-3-12-4-2-9(1)5-11-10(14-6-9)7-13-8-10/h11H,1-8H2
• InChI Key： OHIBDQOCAPQDKF-UHFFFAOYSA-N
• SMILES： O1CC2(CCOCC2)CNC21COC2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 39.7Ų

Additional information on 2,5,10-trioxa-14-azadispiro3.2.5^{7}.2^{4}tetradecane

Introduction to 2,5,10-trioxa-14-azadispiro3.2.5⁷.2⁴tetradecane (CAS No. 2168364-63-2)

2,5,10-trioxa-14-azadispiro3.2.5⁷.2⁴tetradecane, identified by the CAS number 2168364-63-2, is a structurally complex macrocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique spirocyclic and heterocyclic framework. This compound belongs to a class of spirooxazine derivatives, characterized by the presence of multiple oxygen atoms and an azacycloalkane core, which contribute to its distinctive chemical and biological properties.

The molecular architecture of 2,5,10-trioxa-14-azadispiro3.2.5⁷.2⁴tetradecane consists of three interconnected oxygen-containing rings (oxa) linked to a tetrahydroazepine ring, forming a spirocyclic system. This arrangement creates a rigid three-dimensional structure that may influence its interactions with biological targets. The presence of the azadispiro motif suggests potential applications in drug design, particularly in the development of molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. The spirocyclic core of 2,5,10-trioxa-14-azadispiro3.2.5⁷.2⁴tetradecane has been investigated for its potential as a pharmacophore in the design of novel therapeutic agents. Studies have shown that such structures can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating inflammatory diseases, neurodegenerative disorders, and other metabolic conditions.

The heterocyclic system within 2,5,10-trioxa-14-azadispiro3.2.5⁷.2⁴tetradecane contributes to its unique electronic properties and reactivity. The combination of oxygen and nitrogen atoms in the ring system allows for multiple hydrogen bonding interactions and dipole moments, which can enhance binding affinity to biological targets such as proteins and nucleic acids. This feature has been exploited in the development of high-affinity ligands for use in enzyme inhibition studies and as probes for understanding molecular recognition mechanisms.

Recent advancements in computational chemistry have enabled the detailed analysis of the conformational flexibility and binding modes of spirocyclic compounds like 2,5,10-trioxa-14-azadispiro3.2.5⁷.2⁴tetradecane. Molecular dynamics simulations and quantum mechanical calculations have revealed that the rigid spirocore enhances stability while allowing for subtle conformational adjustments that optimize interactions with biological targets. These insights have guided the rational design of derivatives with improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of 2,5,10-trioxa-14-azadispiro3.2.5⁷.2⁴tetradecane represents a significant achievement in synthetic organic chemistry due to its complex stereochemistry and multiple functional groups. The synthesis typically involves multi-step reactions including cyclization, functional group transformations, and spirocycloadditions to construct the desired macrocycle. Recent reports have highlighted novel synthetic strategies that improve yield and scalability while maintaining high enantiomeric purity.

In terms of biological activity, preliminary studies on spirooxazine derivatives like CAS No. 2168364-63-2 have shown promising results in vitro. These compounds have demonstrated inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, their ability to modulate receptor activity has been explored in models of pain perception and neuroprotection.

The potential therapeutic applications of CAS No 2168364-63-2 are further supported by its structural resemblance to natural products known for their bioactivity. By leveraging computational screening methods combined with experimental validation, researchers are identifying new analogs with enhanced efficacy and selectivity for treating various diseases.

The development of novel drug candidates requires thorough characterization at multiple levels—structural elucidation using spectroscopic techniques such as NMR spectroscopy (1H NMR), mass spectrometry (MS), and X-ray crystallography is essential for confirming molecular identity before proceeding with biological testing.

The role of computational modeling cannot be overstated when designing molecules like CAS No 2168364-63-2; it provides critical insights into molecular interactions that guide experimental efforts toward success while minimizing costly trial-and-error approaches.

The future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes or developing it into a lead compound through structure-based drug design approaches based on high-resolution structural data from crystallographic studies or NMR-derived models.